[1,3]Oxathiolo[5,4-c]pyridin-6-ylmethanol

• IUPAC Name: [1,3]oxathiolo[5,4-c]pyridin-6-ylmethanol
• InChI: InChI=1S/C7H7NO2S/c9-3-5-1-7-6(2-8-5)10-4-11-7/h1-2,9H,3-4H2
• InChI Key: QJTBGQTVACLGDB-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(S1)C=C(N=C2)CO
• Molecular Formula: C7H7NO2S
• DSSTOX Substance ID: DTXSID50737253
• Molecular Weight: 169.20 g/mol
• CAS RN: 872714-71-1

Description

Molecular Structure Analysis

The molecular structure of [1,3]Oxathiolo[5,4-c]pyridin-6-ylmethanol consists of an oxathiolo ring fused with a pyridine ring. The methanol group is attached to the pyridine moiety. Visualizing the structure can aid in understanding its properties and reactivity. You can use tools like ChemSpider to explore the exact structure .

Synthesis routes and methods

Procedure details

To a solution of 6-(hydroxymethyl)-4-mercapto-3-pyridinol (500 mg, 3.2 mmol) in anhydrous DMF, potassium carbonate was added. The reaction mixture was stirred for 10 minutes and dibromomethane (0.44 mL, 6.4 mmol) was added. The reaction mixture was stirred at 70° C. for 18 hours under an argon atmosphere. DMF was removed in vacuo and the residue was partitioned between 5% MeOH in dichloromethane and water. The aqueous layer was extracted several times with 5% methanol in dichloromethane. The combined organic extracts were dried over magnesium sulfate and evaporated under vacuum. The residue was chromatographed on silica gel eluting with 3-5% methanol in dichloromethane to afford the product as a solid (381 mg, 70%); MS (+ve ion electrospray) m/z 170 (MH+).